Cas no 103261-67-2 (Methyl 4-cyano-2-methylbenzoate)

Methyl 4-cyano-2-methylbenzoate Properties

Names and Identifiers

• Methyl 4-cyano-2-methylbenzoate
• 4-cyano-2-methylBenzoic acid methyl ester
• Methyl-4-Cyano-2-methylbenzoate
• 4-Cyan-2-methyl-benzoesaeure-methylester
• 4-cyano-2-methyl-benzoic acid methyl ester
• ACT07415
• AK112712
• CTK3J5647
• FT-0687140
• KB-54356
• KSC495M4P
• methyl 4-cyano methyl benzoate
• methyl 4-cyano-o-toluate
• SureCN289565
• PDQNYPAJSAVURS-UHFFFAOYSA-N
• BCP19696
• CL8568
• 0775AA
• ST24047916
• MFCD18399110
• DTXSID90596104
• AKOS016010194
• DA-19165
• SCHEMBL289565
• 4-Cyano-2-methyl-benzoic acid methyl ester
• SY111738
• DS-5760
• Methyl4-cyano-2-methylbenzoate
• CS-B1028
• EN300-117813
• 103261-67-2
• METHYL 4-CYANO-2-METHYLBENZOATE
• +Expand

• MDL： MFCD18399110
• InChIKey： PDQNYPAJSAVURS-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO2/c1-7-5-8(6-11)3-4-9(7)10(12)13-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(C#N)=C([H])C=1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.063328530g/mol
• Heavy Atom Count: 13
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Experimental Properties

• LogP: 1.65328
• PSA: 50.09000
• Boiling Point: 302.7±30.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 140.1±11.3 °C
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• Color/Form: No data available
• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),